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Compound of Interest

Compound Name:
1,1-

Diphenylguanidine;hydrobromide

Cat. No.: B15393653

Get Quote

Executive Summary
This guide provides an in-depth structural analysis of 1,1-Diphenylguanidine Hydrobromide

(1,1-DPG·HBr), a specific guanidinium salt distinct from its common industrial isomer, 1,3-

Diphenylguanidine. While often conflated in commercial databases, the 1,1-isomer (N,N-

diphenylguanidine) presents unique steric and electronic properties governed by the geminal

diphenyl substitution. This document details the molecular connectivity, crystallographic

considerations, synthesis pathways, and spectroscopic validation required for precise

identification in drug development and materials research.

Critical Structural Disambiguation
Warning: Before proceeding, it is imperative to distinguish the target molecule from its

symmetric isomer. The term "Diphenylguanidine" is frequently used as a synonym for the 1,3-

isomer in industrial rubber contexts.[1][2]
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Feature
1,1-Diphenylguanidine

(Target)

1,3-Diphenylguanidine

(Common Isomer)

IUPAC Name N,N-Diphenylguanidine N,N'-Diphenylguanidine

Common Name
Asymmetric Diphenylguanidine

(Asym-DPG)

Symmetric Diphenylguanidine

(Sym-DPG)

CAS RN (Free Base) 20277-92-3 102-06-7

Connectivity
Two phenyl rings on the same

nitrogen.

One phenyl ring on each

nitrogen.[2]

Symmetry (local at N) / Asymmetric

overall

or

(depending on conformer)

Primary Use
Specialized synthesis, ligand

chemistry

Rubber vulcanization

accelerator

Molecular Architecture & Connectivity
The Guanidinium Core
The fundamental structure of 1,1-DPG·HBr consists of a protonated guanidine core

and a bromide counterion

.

Protonation Site: In the free base, the imine nitrogen (

,

) is the most basic site (

). Upon treatment with hydrobromic acid (HBr), protonation occurs here, generating a
resonance-stabilized guanidinium cation.

Resonance Stabilization: The positive charge is delocalized across the
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triad. However, unlike the unsubstituted guanidinium ion (

), the 1,1-diphenyl substitution breaks the symmetry.

Steric Conformation (The "Propeller" Twist)
The most defining structural feature of 1,1-DPG is the steric crowding at the tertiary nitrogen.

Geminal Phenyl Interaction: The two phenyl rings attached to the single nitrogen atom

cannot lie coplanar with the guanidinium plane due to severe steric repulsion between the

ortho-hydrogens.

Twisted Geometry: To minimize energy, the phenyl rings rotate out of the

plane, adopting a "propeller-like" conformation. This twist disrupts

-conjugation between the phenyl rings and the guanidinium system, isolating the electronic
character of the central cation more than in the 1,3-isomer.

Visualization of Connectivity & Resonance
The following diagram illustrates the connectivity and the resonance hybrid of the cation.

1,1-Diphenylguanidine Hydrobromide Structure

N (Tertiary) C (Central)Single Bond NH2Partial Double

NH2 (+)
Partial Double

Br- (Anion)
H-Bond

H-Bond

Phenyl Ring A
(Twisted)

Phenyl Ring B
(Twisted)

Figure 1: Connectivity and H-bonding network of 1,1-DPG Cation and Bromide Anion.

Click to download full resolution via product page

Synthesis & Purification Protocol
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Unlike the 1,3-isomer (made from aniline + cyanogen chloride), the 1,1-isomer requires a

synthesis route that establishes the geminal diphenylamine framework first.

Reagents & Stoichiometry
Reagent Role Molar Eq.

1,1-Diphenylamine Precursor Scaffold 1.0

Cyanogen Bromide (BrCN) Guanidylation Agent 1.1

Ammonia (NH₃) Amination Agent Excess

Ethanol (Abs.) Solvent -

Step-by-Step Methodology
Note: Cyanogen bromide is highly toxic. All operations must be performed in a fume hood.

Cyanamide Formation:

Dissolve 1,1-diphenylamine in anhydrous ether or toluene.

Add Cyanogen Bromide (BrCN) slowly at 0°C.

Mechanism:[3][4][5] Electrophilic cyanation of the secondary amine yields N,N-

diphenylcyanamide (

) and HBr.

Purification: Isolate the intermediate N,N-diphenylcyanamide to remove unreacted amine.

Guanidine Formation:

Dissolve the N,N-diphenylcyanamide in ethanol saturated with anhydrous ammonia.

Heat in a sealed pressure vessel (autoclave) at 100°C for 4-6 hours.

Transformation: The ammonia attacks the nitrile carbon, forming the guanidine core.

Salt Formation (Hydrobromide):
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The crude free base is dissolved in ethanol.

Add concentrated hydrobromic acid (48% aq) dropwise until pH reaches ~3.

Cool to 4°C to induce crystallization of 1,1-Diphenylguanidine Hydrobromide.

Recrystallization:

Recrystallize from Ethanol/Ether (1:3) to obtain analytical grade white crystals.
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Start: 1,1-Diphenylamine

Reaction with BrCN
(0°C, Ether)

Intermediate: N,N-Diphenylcyanamide

Ammonolysis
(NH3/EtOH, 100°C)

1,1-Diphenylguanidine (Free Base)

Acidification (HBr)

Product: 1,1-DPG Hydrobromide

Figure 2: Synthetic pathway from Diphenylamine to 1,1-DPG·HBr.

Click to download full resolution via product page

Spectroscopic Validation (Self-Validating System)
To ensure the synthesized compound is the 1,1-isomer and not the 1,3-isomer, use the

following diagnostic signals.
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Proton NMR ( H NMR)
Symmetry Check:

1,1-DPG: The two phenyl rings are chemically equivalent (due to rapid rotation or time-

averaged symmetry). The

protons (4H total in cation) may appear as a broad singlet or two distinct peaks depending
on H-bonding, but they are generally equivalent.

1,3-DPG: The NH protons are split.[2] You typically see NH (imine) and NH (amine)

signals distinct in the free base, though they merge in the salt.

Aromatic Region:

1,1-DPG: Integration corresponds to 10 protons (2x Phenyl). Pattern is typical of a

monosubstituted benzene ring attached to N.

Carbon NMR ( C NMR)
Guanidine Carbon: The central carbon (

) is the most deshielded diagnostic peak, typically appearing around 155-158 ppm.

Ipso-Carbon: The carbon of the phenyl ring attached to nitrogen will show a distinct shift

compared to the 1,3-isomer due to the lack of an H on the nitrogen.

Mass Spectrometry (ESI-MS)
Molecular Ion:

Da (for the cation).

Fragmentation:

1,1-DPG: Fragmentation often yields the diphenylamine cation (

169) via loss of the cyanamide/guanidine fragment.

1,3-DPG: Fragmentation typically yields aniline (
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93) or phenylcyanamide ions. The observation of a strong

169 peak is a key differentiator for the 1,1-isomer.

Physicochemical Properties & Stability[1][6][7]
Property Value / Description Relevance

Physical State White Crystalline Solid Solid-state handling

Melting Point > 200°C (Decomposes) High lattice energy of HBr salt

Solubility

Soluble in EtOH, MeOH,

DMSO; Insoluble in non-polar

solvents

Formulation vehicles

Hygroscopicity Moderate Store in desiccator

pKa (Conj.[2][3][6][7] Acid) ~10.5
Strongly basic free base; Salt

is stable

Handling Precautions: Guanidines are strong bases.[5] The hydrobromide salt is acidic in

aqueous solution. Standard PPE (gloves, goggles) is required.[5][8] Avoid inhalation of dust.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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